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Compound of Interest

Compound Name: Polypectate sodium

Cat. No.: B594367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium polypectate, focusing on its

molecular characteristics, quantitative data, and key experimental applications. Sodium

polypectate, the sodium salt of polygalacturonic acid, is a natural polysaccharide with

significant applications in various scientific and industrial fields, including microbiology, food

science, and pharmaceuticals.

Core Molecular and Physical Properties
Sodium polypectate is a linear polymer composed of α-(1,4)-linked D-galacturonic acid units.

As it is a polymer, its molecular weight can vary. The molecular formula and weight typically

refer to a representative oligomeric unit. It is known for its ability to form gels in the presence of

divalent cations, such as calcium, and for its role as an inducer of pectinolytic enzymes in

various microorganisms.

Quantitative Data Summary
The following table summarizes key quantitative data for sodium polypectate.
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Property Value References

Molecular Formula
C₁₈H₂₃NaO₁₉⁻² (for a trimer

unit)

[1](2--INVALID-LINK--,--

INVALID-LINK--,--INVALID-

LINK--

Molecular Weight
~566.35 g/mol (for a trimer

unit)
[1](3)

Purity ≥75% (by titration) (4)

Degree of Esterification (DE) <5% (5)

Solubility in Water
10 mg/mL (forms a hazy to

turbid solution)
(6)

Key Experimental Protocols
Induction of Polygalacturonase Production in
Aspergillus niger
Sodium polypectate serves as an excellent carbon source and inducer for the production of

pectinolytic enzymes, such as polygalacturonase, by various microorganisms, particularly fungi

like Aspergillus niger.(7)

Materials:

Aspergillus niger strain

Induction Medium (per liter):

Sodium Polypectate: 10 g

Yeast Extract or Peptone: 2 g

KH₂PO₄: 2 g

MgSO₄·7H₂O: 0.5 g

(Optional) NaCl: 1 g
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Autoclave

Incubator shaker

Centrifuge

Procedure:

Medium Preparation: Prepare the induction medium and adjust the pH to 5.0-5.5. Sterilize

the medium by autoclaving at 121°C for 15 minutes.(8)

Inoculation: Inoculate the sterile medium with a spore suspension of Aspergillus niger

(typically 5-10% v/v).

Incubation: Incubate the culture at 28-30°C for 5-7 days with continuous shaking at 120-150

rpm for submerged fermentation.(8)

Harvesting the Crude Enzyme: After incubation, separate the fungal biomass from the

culture broth by filtration through cheesecloth or muslin.

Clarification: Centrifuge the filtrate at 10,000 rpm for 10-15 minutes at 4°C to remove any

remaining cells and debris. The clear supernatant contains the crude polygalacturonase

extract.(8)

Storage: The crude enzyme can be stored at 4°C for short-term use or frozen for long-term

stability.

Assay of Polygalacturonase Activity using the DNS
Method
The activity of polygalacturonase is determined by measuring the amount of reducing sugars

(primarily galacturonic acid) released from the hydrolysis of sodium polypectate. The 3,5-

dinitrosalicylic acid (DNS) method is a common colorimetric assay for quantifying reducing

sugars.(9)

Materials:
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Crude or purified polygalacturonase extract

Substrate solution: 1% (w/v) sodium polypectate in 0.05 M sodium acetate buffer (pH 5.5)

DNS Reagent

40% Potassium Sodium Tartrate (Rochelle salt) solution

Standard glucose or galacturonic acid solution (for standard curve)

Spectrophotometer

Procedure:

Reaction Setup: In a test tube, mix equal volumes (e.g., 0.5 mL) of the enzyme extract and

the 1% sodium polypectate substrate solution.

Incubation: Incubate the reaction mixture in a water bath at 50°C for 30 minutes.(9)

Stopping the Reaction and Color Development: Stop the reaction by adding 1.0 mL of the

DNS reagent. Place the tube in a boiling water bath for 5-15 minutes.(10) A color change

from yellow to reddish-brown will occur in the presence of reducing sugars.

Color Stabilization: After cooling the tubes to room temperature, add 1 mL of 40% Rochelle

salt solution to stabilize the color.(11)

Measurement: Measure the absorbance of the solution at 540 nm using a

spectrophotometer.

Quantification: Determine the concentration of reducing sugars released by comparing the

absorbance to a standard curve prepared with known concentrations of glucose or

galacturonic acid. One unit of enzyme activity is typically defined as the amount of enzyme

that releases 1 µmol of reducing sugar per minute under the specified assay conditions.

Visualizing Key Processes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://bioresources.cnr.ncsu.edu/resources/identification-and-characterisation-of-a-pectinolytic-enzyme-from-paenibacillus-xylanolyticus/
https://bioresources.cnr.ncsu.edu/resources/identification-and-characterisation-of-a-pectinolytic-enzyme-from-paenibacillus-xylanolyticus/
https://sciencevivid.com/quantitative-estimation-of-glucose-by-dns-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Polygalacturonase
Production
The following diagram illustrates the workflow for producing and assaying polygalacturonase

using sodium polypectate as an inducer.

Workflow for Polygalacturonase Production and Assay

Enzyme Production Enzyme Assay

Medium Preparation
(Sodium Polypectate)

Inoculation
(Aspergillus niger)

Incubation
(5-7 days, 30°C) Harvesting & Centrifugation Crude Enzyme Extract Enzymatic Reaction

(Enzyme + Substrate)
Add to Substrate DNS Reaction

(Boiling)
Spectrophotometry

(540 nm) Calculate Activity

Click to download full resolution via product page

Caption: Workflow for Polygalacturonase Production and Assay.

Calcium-Induced Gelation of Sodium Polypectate: The
"Egg-Box" Model
The gelling of sodium polypectate in the presence of calcium ions is a critical property utilized

in applications such as cell immobilization and controlled-release drug delivery. This process is

often described by the "egg-box" model, where calcium ions form ionic bridges between

parallel polygalacturonate chains.
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Calcium-Induced Gelation of Pectate ('Egg-Box' Model)

Polypectate Chains

Calcium Ions

~~~COO⁻   COO⁻   COO⁻   COO⁻~~~

Ca²⁺ Ca²⁺Ca²⁺

~~~COO⁻   COO⁻   COO⁻   COO⁻~~~ Result:
Cross-linked Gel Matrix

Click to download full resolution via product page

Caption: 'Egg-Box' Model of Pectate Gelation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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